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Compound of Interest

Compound Name: Methyl citrate

cat. No.: 87970192

An In-depth Technical Guide to Methyl Citrate: Chemical Structures, Properties, and Biological
Significance

Introduction

The term "methyl citrate" can refer to several distinct chemical entities, primarily the methyl
esters of citric acid—monomethyl citrate, dimethyl citrate, and trimethyl citrate—as well as
2-methylcitric acid, a key intermediate in a metabolic pathway. This guide provides a
comprehensive overview of the chemical structures, physicochemical properties, and relevant
biological pathways associated with these molecules, tailored for researchers, scientists, and
drug development professionals.

Chemical Structures and Nomenclature

The ambiguity of the term "methyl citrate" necessitates a clear distinction between its various
forms. The degree of esterification of citric acid's three carboxylic acid groups with methyl
groups determines the specific methyl citrate ester. 2-Methylcitric acid, in contrast, is a
structural isomer of citric acid with an additional methyl group.
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Figure 1. Chemical Structures of Methyl Citrate Derivatives
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Caption: Figure 1. Chemical Structures of Methyl Citrate Derivatives.

Physicochemical Properties of Methyl Citrate Esters

The physical and chemical properties of methyl citrate esters vary with the number of methyl
groups. The following tables summarize the key quantitative data for trimethyl, dimethyl, and
monomethyl citrate.

Trimethyl Citrate

Trimethyl citrate is the fully esterified form of citric acid with methanol.[1] It is also known as
trimethyl 2-hydroxy-1,2,3-propanetricarboxylate.[2]
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Property Value Reference
Molecular Formula CoH1407 [2]
Molecular Weight 234.2 g/mol [2][3]
Melting Point 75-82 °C [1]

Boiling Point 176 °C at 16 mmHg [1112]
Water Solubility 53.2 g/Lat 20 °C [2][4]

pKa 10.43 + 0.29 (Predicted) [2]

Flash Point 79.2 °C [2][5]
Vapor Pressure 0.00732 mmHg at 25°C [2]
Appearance White to off-white crystals [1]

Dimethyl Citrate

Dimethyl citrate exists in isomeric forms depending on which two of the three carboxyl groups
are esterified. 1,5-dimethyl citrate is a common isomer.[6][7]

Property Value Reference
Molecular Formula CsH1207 [7]
Molecular Weight 220.18 g/mol [7]
Melting Point >115 °C (decomposes) [7]

. Soluble in DMSO, slightly
Solubility _ [7]
soluble in Methanol

Appearance White to off-white solid [7]

Monomethyl Citrate

Monomethyl citrate has one of the three carboxylic acid groups of citric acid esterified.
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Property Value Reference
Molecular Formula C7H1007 [8]
Molecular Weight 206.15 g/mol

2-hydroxy-3-
IUPAC Name (methoxycarbonyl)propane- [8]

1,2-dicarboxylic acid

Physicochemical Properties of 2-Methyicitric Acid

2-Methylcitric acid is a tricarboxylic acid and a key metabolite in the methylcitrate cycle.[9][10]

Property Value Reference
Molecular Formula C7H1007 [9][10]
Molecular Weight 206.15 g/mol [10]

2-hydroxybutane-1,2,3-
IUPAC Name ] ) ) 9]
tricarboxylic acid

Synonyms 2-methylcitrate [10]

Experimental Protocols
Synthesis of Trimethyl Citrate

A common method for synthesizing trimethyl citrate is through the esterification of citric acid
with methanol using an acid catalyst.[1][11]

Protocol:

e A mixture of citric acid, methanol, and a catalytic amount of p-toluenesulfonic acid is heated
under reflux for 3-6 hours.[11]

» Following the initial reaction, methanol is recovered by distillation at atmospheric pressure.
[11]
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o Water produced during the esterification is removed by distillation under reduced pressure.
[11]

o Fresh methanol is added to the residue, and the reflux and distillation steps are repeated for
a total of 3-6 cycles to drive the reaction to completion.[11]

 After the final cycle, water is added to the cooled residue to dissolve any remaining starting
materials.

» The product, trimethyl citrate, is then isolated by crystallization upon cooling.[1] This multi-
cycle process helps to achieve a high yield (over 80%) and purity (above 98%).[1]

Analysis of 2-Methyilcitric Acid in Dried Blood Spots

A sensitive method for the quantification of 2-methylcitric acid (MCA), a biomarker for certain
metabolic disorders, in dried blood spots (DBS) has been developed using liquid
chromatography-tandem mass spectrometry (LC-MS/MS).[12]

Protocol:
o Sample Preparation: A 3.2-mm disc is punched from a dried blood spot sample.[12]

» Derivatization: The DBS disc is directly used for derivatization without a separate extraction
step. The derivatizing agent, 4-[2-(N,N-dimethylamino)ethylaminosulfonyl]-7-(2-
aminoethylamino)-2,1,3-benzoxadiazole (DAABD-AE), is added to the sample. This reaction
creates a more hydrophobic and highly ionizable derivative of MCA suitable for positive ion
mode ESI-MS/MS.[12]

e The derivatization reaction is carried out at 65°C for 45 minutes.[12]

o LC-MS/MS Analysis: The resulting reaction mixture is directly analyzed by LC-MS/MS. The
total run time is approximately 7 minutes, with MCA eluting at around 2.3 minutes.[12]

e Quantification: Calibration standards are prepared by spiking whole blood with known
concentrations of MCA, spotting it onto collection paper, and allowing it to dry.[12] Quality
control samples are also prepared and analyzed alongside the unknown samples.[12]
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Biological Significance and Signaling Pathways
The Methyilcitrate Cycle

The methyicitrate cycle is a metabolic pathway found in various bacteria and fungi that is
crucial for the metabolism of propionyl-CoA, a toxic intermediate generated from the
breakdown of odd-chain fatty acids and certain amino acids.[13] This cycle is analogous in
some respects to the tricarboxylic acid (TCA) cycle.[14][15] The key steps are as follows:

o Condensation: Propionyl-CoA condenses with oxaloacetate to form 2-methylcitrate, a
reaction catalyzed by methylcitrate synthase.[13][14]

» |somerization: 2-methyicitrate is dehydrated to 2-methylaconitate by methylcitrate
dehydratase and then rehydrated by aconitase to form 2-methylisocitrate.[13]

o Cleavage: 2-methylisocitrate is cleaved by methylisocitrate lyase into succinate and
pyruvate.[13]

Succinate can then enter the TCA cycle, while pyruvate can be used for energy production or
biosynthesis.[13]
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Figure 2. The Methylcitrate Cycle

Click to download full resolution via product page

Caption: Figure 2. The Methylcitrate Cycle.

The methyicitrate cycle is essential for detoxification of propionyl-CoA in many microorganisms
and is a target for the development of anti-infective drugs, as this pathway is absent in humans.

[14][15] Methylcitrate synthase, in particular, has been identified as a promising drug target.[14]
[16]
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2-Methylcitric Acid as a Biomarker

Elevated levels of 2-methylcitric acid in bodily fluids are a key diagnostic marker for inborn
errors of propionate metabolism, such as propionic acidemia and methylmalonic aciduria.[12]
[17] In these disorders, the impaired metabolism of propionyl-CoA leads to its accumulation
and subsequent conversion to 2-methylcitric acid.[17]

Biological Activity of Methyl Citrate Esters

Some methyl citrate esters have shown biological activity. For instance, certain methyl citrate
derivatives isolated from the fruits of Opuntia ficus-indica have been found to be inhibitors of
monoamine oxidase B (MAO-B), with an ICso value of 0.23 mM for what is described as
"methyl citrate".[18] This suggests potential applications in medicinal chemistry.[1] Trimethyl
citrate is also used as a non-toxic plasticizer and a chemical intermediate in the synthesis of
various compounds.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Buy Trimethyl citrate (EVT-307673) | 1587-20-8 [evitachem.com]

e 2. Cas 1587-20-8, TRIMETHYL CITRATE | lookchem [lookchem.com]

e 3. biosynth.com [biosynth.com]

e 4. TRIMETHYL CITRATE | 1587-20-8 [chemicalbook.com]

e 5. chembk.com [chembk.com]

e 6. 1,5-Dimethyl Citrate | 53798-96-2 | Benchchem [benchchem.com]

e 7. usbio.net [usbio.net]

o 8. Methyl citrate|CAS 26163-61-1|DC Chemicals [dcchemicals.com]

e 9. 2-Methyilcitric acid | C7H1007 | CID 515 - PubChem [pubchem.ncbi.nim.nih.gov]

e 10. Human Metabolome Database: Showing metabocard for 2-Methylcitric acid
(HMDBO0000379) [hmdb.ca]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4221430/
https://healthmatters.io/understand-blood-test-results/2-methylcitric-acid-serum
https://healthmatters.io/understand-blood-test-results/2-methylcitric-acid-serum
https://www.benchchem.com/product/b7970192?utm_src=pdf-body
https://www.benchchem.com/product/b7970192?utm_src=pdf-body
https://www.benchchem.com/product/b7970192?utm_src=pdf-body
https://www.benchchem.com/product/b7970192?utm_src=pdf-body
https://www.medchemexpress.com/methyl-citrate.html
https://www.evitachem.com/product/evt-307673
https://www.benchchem.com/product/b7970192?utm_src=pdf-body
https://www.benchchem.com/product/b7970192?utm_src=pdf-body
https://www.lookchem.com/casno1587-20-8.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9336607.htm
https://www.benchchem.com/product/b7970192?utm_src=pdf-custom-synthesis
https://www.evitachem.com/product/evt-307673
https://www.lookchem.com/casno1587-20-8.html
https://www.biosynth.com/p/FT33331/1587-20-8-trimethyl-citrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9336607.htm
https://www.chembk.com/en/chem/trimethyl%20citrate
https://www.benchchem.com/product/b1141270
https://www.usbio.net/biochemicals/010356/1%2C5-Dimethyl%20Citrate/data-sheet
https://www.dcchemicals.com/product_show-methyl-citrate.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylcitric-acid
https://www.hmdb.ca/metabolites/HMDB0000379
https://www.hmdb.ca/metabolites/HMDB0000379
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7970192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 11. CN1222503A - Synthesis of trimethyl citrate - Google Patents [patents.google.com]

e 12. Analysis of Methyilcitrate in Dried Blood Spots by Liquid Chromatography-Tandem Mass
Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

o 13. Methylcitrate cycle - Wikipedia [en.wikipedia.org]

e 14. Metabolic pathway analysis of the methylcitrate cycle in bacteria and fungi identifies
methylcitrate synthase as an antiinfective drug target - PMC [pmc.ncbi.nim.nih.gov]

e 15. academic.oup.com [academic.oup.com]
e 16. researchgate.net [researchgate.net]

e 17. 2-Methylcitric Acid, Serum - Vitamins & Minerals - Lab Results explained |
HealthMatters.io [healthmatters.io]

e 18. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [methyl citrate chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7970192#methyl-citrate-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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